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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B15557218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling information, and a
representative experimental application for o-Toluic acid-13C. The information is compiled
from safety data sheets and general best practices for the use of stable isotope-labeled
compounds in a research setting.

Chemical Identification and Properties

o-Toluic acid-13C is a stable isotope-labeled form of o-Toluic acid, also known as 2-
Methylbenzoic acid. The "-13C" designation indicates that one or more of the carbon atoms in
the molecule have been replaced with the carbon-13 isotope. This labeling makes it a valuable
tool for a variety of scientific applications, particularly as an internal standard in quantitative
mass spectrometry and as a tracer in metabolic research.

Table 1: Chemical and Physical Properties of o-Toluic Acid (Unlabeled)
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Property Value Source
Chemical Formula CsHsO2 [1]
Molecular Weight 136.15 g/mol [1]

White to off-white solid, often
Appearance ) ) [1]
in crystalline or flaky form.

Melting Point 102 - 105 °C (216 - 221 °F) [1]
Boiling Point 258 - 259 °C (496 - 498 °F) [1]
o Slightly soluble (< 1 mg/mL at
Solubility in Water [1]
20°C)
o ) Soluble in ethanol, ether, and
Solubility in Organic Solvents [2]
chloroform.
pKa ~4.37 [2]
LogP 2.46 [1]

Note: The physical properties of o-Toluic acid-13C are expected to be nearly identical to its
unlabeled counterpart.

Safety and Handling

The following safety and handling information is derived from the Safety Data Sheet (SDS) for
o-Toluic acid and its 13C-labeled form.

2.1. Hazard ldentification

o-Toluic acid is considered a hazardous substance. The primary hazards are:
e Skin Irritation: Causes skin irritation.

o Eye Irritation: Causes serious eye irritation.

e Respiratory Irritation: May cause respiratory irritation if inhaled as dust.
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2.2. Personal Protective Equipment (PPE) and Handling Workflow

Proper personal protective equipment and handling procedures are crucial to minimize
exposure and ensure safety in the laboratory.
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Post-Handling

ea H Doff PPE Correctly H Wash Hands Thoroughly ]
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Sample & Standard Preparation
Prepare Stock Solution Prepare Calibration Standards
of o-Toluic acid-13C (unlabeled o-Toluic acid)

Y

Spike Samples, Calibrators,
and Quality Controls with
o-Toluic acid-13C

Extraction and|Derivatization

Liquid-Liquid or Solid-Phase
Extraction of Analytes

( Evaporate to Dryness )

Derivatize to Volatile Esters
(e.g., with BSTFA)

GC-MS Analysis

Inject Derivatized Sample
into GC-MS

( Acquire Mass Spectra )

Integrate Peak Areas and
Calculate Analyte Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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